1,3,4-Trichloroacenaphthene
Description
1,3,4-Trichloroacenaphthene (molecular formula: C₁₂H₇Cl₃) is a chlorinated derivative of acenaphthene, a polycyclic aromatic hydrocarbon consisting of two fused benzene rings. This compound is classified as a biochemical and is available in highly purified grades (2.5 mg or 5 mg packs) for specialized applications . Its chlorination pattern at the 1,3,4-positions distinguishes it from other acenaphthene derivatives.
Properties
Molecular Formula |
C₁₂H₇Cl₃ |
|---|---|
Molecular Weight |
257.54 |
Synonyms |
1,6,7-Trichloro-1,2-dihydroacenaphthylene; |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Contrasts
Chlorination Patterns and Bioactivity: Unlike 1,2,4-Trichlorobenzene, which is a monocyclic chlorinated aromatic compound, this compound’s polycyclic structure may enhance its persistence in biological systems, contributing to its polyploidizing effects . The 1,3,4-oxadiazole thioether derivatives (e.g., compound 5g in ) feature heterocyclic cores with sulfur and nitrogen, enabling fungicidal activity via succinate dehydrogenase (SDH) inhibition. In contrast, this compound lacks heteroatoms, suggesting divergent mechanisms of action.
Environmental and Analytical Roles: Acenaphthene and 1,2,4-Trichlorobenzene are widely used as environmental reference standards (e.g., EPA Method CLP at 1,000–2,000 µg/mL) due to their stability and detectability .
Industrial Relevance: Halogenated ethanes like 1,1,1-Trichlorotrifluoroethane were historically used as solvents but are now regulated. This compound’s niche applications in plant polyploidy induction highlight its specialized role in research rather than industrial processes .
Research Findings
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